N-(9-oxo-9H-xanthen-3-yl)thiophene-2-carboxamide

• IUPAC Name: N-(9-oxoxanthen-3-yl)thiophene-2-carboxamide
• InChI: InChI=1S/C18H11NO3S/c20-17-12-4-1-2-5-14(12)22-15-10-11(7-8-13(15)17)19-18(21)16-6-3-9-23-16/h1-10H,(H,19,21)
• InChI Key: FRYRTKMMBZOREQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)C3=C(O2)C=C(C=C3)NC(=O)C4=CC=CS4
• Molecular Formula: C18H11NO3S
• Molecular Weight: 321.4 g/mol

Description

“N-(9-oxo-9H-xanthen-3-yl)thiophene-2-carboxamide” is a chemical compound. It seems to be related to the class of compounds known as xanthones, which have a unique 9H-xanthen-9-one scaffold.

Synthesis Analysis

Thiophene derivatives, which this compound is a part of, have been synthesized by various methods. For instance, one method involves the reaction of 2-acetyl-3-oxo-N-phenylbutanethioamide with different chloroacetamide reagents.

Scientific Research Applications

Computational Studies and Reactivity

• A computational study has been conducted to understand the energetics and reactivity of xanthene and thioxanthene derivatives, including those with carboxamide functional groups. This research presents a comparison of molecular structures, electrostatic potential energy maps, and electronic properties, providing insights into the chemical behavior of these compounds (Freitas, Gomes, & da Silva, 2013).

Synthetic Approaches and Material Properties

• The development of new organosoluble and optically transparent polyamides containing xanthene units showcases the application of these compounds in creating materials with high thermal stability and excellent mechanical properties. Such polyamides demonstrate promising features for various industrial applications due to their solubility in polar solvents and ability to form strong, flexible films (Guo et al., 2015).

Biological Activity and Pharmaceutical Applications

• A series of compounds, including those related to thiophene-2-carboxamide, have been synthesized and evaluated for their antibacterial and antifungal activities. These studies contribute to the search for new antimicrobial agents, highlighting the potential of xanthene and thiophene derivatives in medicinal chemistry (Desai, Dodiya, & Shihora, 2011).

Chemical Structure and Molecular Interactions

• Research into the crystal structure and molecular docking studies of thiophene-2-carboxamide derivatives provides valuable information on their potential interactions with biological targets. Such studies are crucial for designing compounds with specific biological activities, offering a deeper understanding of how these molecules interact at the atomic level (Cakmak et al., 2022).